molecular formula C11H8ClNO3 B3048058 Methyl 2-(3-chlorophenyl)-1,3-oxazole-4-carboxylate CAS No. 154405-97-7

Methyl 2-(3-chlorophenyl)-1,3-oxazole-4-carboxylate

Cat. No.: B3048058
CAS No.: 154405-97-7
M. Wt: 237.64 g/mol
InChI Key: ZRVDWXLVPKFBDR-UHFFFAOYSA-N
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Description

Methyl 2-(3-chlorophenyl)-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C11H8ClNO3 and its molecular weight is 237.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

154405-97-7

Molecular Formula

C11H8ClNO3

Molecular Weight

237.64 g/mol

IUPAC Name

methyl 2-(3-chlorophenyl)-1,3-oxazole-4-carboxylate

InChI

InChI=1S/C11H8ClNO3/c1-15-11(14)9-6-16-10(13-9)7-3-2-4-8(12)5-7/h2-6H,1H3

InChI Key

ZRVDWXLVPKFBDR-UHFFFAOYSA-N

SMILES

COC(=O)C1=COC(=N1)C2=CC(=CC=C2)Cl

Canonical SMILES

COC(=O)C1=COC(=N1)C2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(3-chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester (7.2 g, 29.6 mmol) in CH2Cl2 at −20° C. was added dropwise De-oxofluor (7.2 g, 32.6 mmol). After stirring at this temperature for 30 min, BrCCl3 (3.6 g, 18.1 mmol) was added dropwise followed by DBU (2.79 g, 18.1 mmol). The mixture was then stirred at 2-3° C. for 8 h ad then quenched with saturated NaHCO3 followed by extraction with ethyl acetate. The organic extract as then washed with brine and dried over Na2SO4 (anhydrous). Purification was performed by flash column chromatography on silica gel using ethyl acetate in hexanes as eluant to afford 2-(3-chloro-phenyl)-oxazole-4-carboxylic acid methyl ester (4.1 g, 59%) as a yellow solid. 1H NMR (CDCl3) d (ppm): 8.30 (s, 1 H), 8.12 (d, 1 H), 7.98 (dd, 1 H), 7.45 (m, 2 H), 3.96 (s, 3 H).
Quantity
7.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step Two
Name
Quantity
2.79 g
Type
reactant
Reaction Step Three

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